Cas no 2175583-52-3 (1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one)

1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one is a fluorinated tetrahydroquinoline derivative featuring an α,β-unsaturated ketone moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility, combining a fluorinated heterocyclic core with a reactive enone functionality. The fluorine substitution enhances electronic properties and potential binding interactions, while the prop-2-en-1-one group offers a site for further derivatization via Michael addition or cyclization reactions. Its well-defined scaffold makes it suitable for exploring structure-activity relationships in drug discovery, particularly in targeting enzymes or receptors where fluorination modulates pharmacokinetics. The compound is typically handled under inert conditions due to the reactivity of the enone group.
1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one structure
2175583-52-3 structure
Product Name:1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one
CAS No:2175583-52-3
MF:C12H12FNO
MW:205.228186607361
CID:6000523
PubChem ID:132327103
Update Time:2025-06-11

1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-26596110
    • 1-(8-fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one
    • 2175583-52-3
    • 1-(8-Fluoro-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one
    • AKOS033935087
    • 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one
    • Inchi: 1S/C12H12FNO/c1-2-11(15)14-8-4-6-9-5-3-7-10(13)12(9)14/h2-3,5,7H,1,4,6,8H2
    • InChI Key: SEBFAHXGKSBSER-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1N(C(C=C)=O)CCC2

Computed Properties

  • Exact Mass: 205.090292168g/mol
  • Monoisotopic Mass: 205.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.3Ų

1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596110-0.05g
1-(8-fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one
2175583-52-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one

Comprehensive Overview of 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one (CAS No. 2175583-52-3)

The compound 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one (CAS No. 2175583-52-3) is a fluorinated tetrahydroquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 8-fluoro substitution and the prop-2-en-1-one moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

In recent years, the search for novel heterocyclic compounds has intensified, driven by the need for more efficient and targeted therapeutics. The tetrahydroquinoline scaffold, a core structure of this compound, is known for its bioactivity and versatility. The addition of a fluoro group at the 8-position enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of potential drug candidates. This aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched in academic and industrial circles.

The prop-2-en-1-one (also known as an enone) functionality in this compound introduces a reactive site that can participate in various chemical transformations, such as Michael additions or cycloadditions. This reactivity is crucial for further derivatization, enabling the creation of diverse libraries of compounds for high-throughput screening. Such libraries are essential in modern drug discovery pipelines, a hot topic in pharmaceutical research. The compound’s potential applications extend beyond therapeutics, as its structural motifs are also relevant in materials science and catalysis.

From a synthetic chemistry perspective, the preparation of 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one involves multi-step organic transformations, often starting from commercially available fluoro-substituted anilines. Optimizing these synthetic routes is a common challenge discussed in forums and research papers, reflecting the broader interest in efficient synthetic methodologies. The compound’s CAS No. 2175583-52-3 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory frameworks.

Environmental and sustainability considerations are also relevant when discussing this compound. The incorporation of fluorine atoms can influence biodegradability and toxicity profiles, topics increasingly explored in green chemistry initiatives. Researchers are investigating ways to balance the benefits of fluorination with environmental impact, a concern echoed in many recent publications and conferences. This dual focus on efficacy and sustainability makes 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one a compound of interest for future innovations.

In summary, 1-(8-Fluoro-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one (CAS No. 2175583-52-3) represents a versatile and pharmacologically relevant scaffold. Its structural attributes align with current trends in medicinal chemistry, fluorine chemistry, and sustainable synthesis, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play a significant role in advancing both therapeutic and material science applications.

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